3-Benzylsulfanyl-6-(3,4-dimethoxyphenyl)pyridazine
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Overview
Description
3-Benzylsulfanyl-6-(3,4-dimethoxyphenyl)pyridazine is a chemical compound that belongs to the pyridazine family. It has been studied for its potential use in various scientific research applications due to its unique properties.
Scientific Research Applications
- Application : 3-Benzylsulfanyl-6-(3,4-dimethoxyphenyl)pyridazine exhibits cytotoxic effects against cancer cells. Researchers are investigating its mechanism of action and potential as a novel chemotherapeutic agent .
- Application : This compound has demonstrated anti-inflammatory and analgesic properties in preclinical studies. It may serve as a lead for developing new pain-relieving drugs .
- Application : 3-Benzylsulfanyl-6-(3,4-dimethoxyphenyl)pyridazine shows promising antibacterial activity against certain strains. Researchers are investigating its potential as an alternative to existing antibiotics .
- Application : Studies suggest that this compound possesses antipyretic properties. Further research is needed to understand its mode of action and potential clinical use .
- Application : Some pyridazinone derivatives are used as agrochemicals. Investigating the pesticidal properties of 3-Benzylsulfanyl-6-(3,4-dimethoxyphenyl)pyridazine could lead to new environmentally friendly pesticides .
- Application : Related pyridazinone derivatives have been studied as positive inotropic agents for treating congestive heart failure (CHF). While not directly tested, exploring the cardiovascular effects of this compound could be valuable .
Anticancer Properties
Anti-Inflammatory and Analgesic Effects
Antibacterial Activity
Antipyretic Effects
Agrochemical Applications
Cardiovascular Research
Mechanism of Action
Target of Action
Related compounds such as pyrazolines and their derivatives have been reported to have a wide range of biological and pharmacological activities .
Mode of Action
It’s worth noting that related compounds, such as pyrazolines, have been reported to exhibit various pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .
Biochemical Pathways
Related compounds have been shown to affect various cellular components negatively, particularly under conditions of oxidative stress .
Result of Action
Related compounds have been reported to exhibit various pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .
Action Environment
It’s worth noting that the 3,4-dimethoxybenzyl group has been reported to increase the solubility and stability of related compounds, especially at elevated temperature (60 °c) and in the presence of protons (trifluoroacetic acid) .
properties
IUPAC Name |
3-benzylsulfanyl-6-(3,4-dimethoxyphenyl)pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S/c1-22-17-10-8-15(12-18(17)23-2)16-9-11-19(21-20-16)24-13-14-6-4-3-5-7-14/h3-12H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRLODLDQZFSBFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN=C(C=C2)SCC3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzylsulfanyl-6-(3,4-dimethoxyphenyl)pyridazine |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.